![molecular formula C13H12N4O5 B5752411 N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinyl)-3-nitrobenzamide](/img/structure/B5752411.png)
N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinyl)-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinyl)-3-nitrobenzamide, commonly known as DMPNB, is a small molecule inhibitor that has attracted the attention of many researchers due to its potential applications in drug discovery and development. DMPNB has been shown to inhibit several important enzymes, including PARP-1 and PARP-2, which are involved in DNA repair and cell survival.
Mechanism of Action
DMPNB inhibits PARP-1 and PARP-2 by binding to the catalytic domain of these enzymes, which prevents the transfer of ADP-ribose from NAD+ to target proteins. This leads to the accumulation of DNA damage and the activation of cell death pathways, which can sensitize cancer cells to chemotherapy and radiation therapy. In addition, DMPNB has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and anti-inflammatory genes.
Biochemical and Physiological Effects:
DMPNB has been shown to have several biochemical and physiological effects, including the inhibition of PARP-1 and PARP-2, the activation of the Nrf2/ARE pathway, the induction of apoptosis, and the protection of neurons from oxidative stress and inflammation. In addition, DMPNB has been shown to have low toxicity in vitro and in vivo, which makes it a promising candidate for drug development.
Advantages and Limitations for Lab Experiments
One of the main advantages of DMPNB is its specificity for PARP-1 and PARP-2, which allows for the selective inhibition of these enzymes without affecting other cellular processes. In addition, DMPNB has been shown to have low toxicity in vitro and in vivo, which makes it a safe and effective tool for scientific research. However, one of the limitations of DMPNB is its poor solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for DMPNB research, including the development of more potent and selective PARP inhibitors, the investigation of DMPNB's effects on other cellular processes, and the evaluation of DMPNB's efficacy in preclinical and clinical studies. In addition, DMPNB could be used as a tool to investigate the role of PARP-1 and PARP-2 in various diseases and cellular processes, which could lead to the development of new therapeutic strategies.
Synthesis Methods
The synthesis of DMPNB involves several steps, including the reaction of 3-nitrobenzoyl chloride with 3-aminopyridine to form 3-nitro-N-(3-pyridinyl)benzamide, which is then reacted with 1,3-dimethylbarbituric acid to form the final product. The purity of DMPNB can be improved by recrystallization and column chromatography.
Scientific Research Applications
DMPNB has been used in several scientific research applications, including cancer research, neurodegenerative disease research, and drug discovery. In cancer research, DMPNB has been shown to sensitize cancer cells to chemotherapy and radiation therapy by inhibiting PARP-1 and PARP-2, which are overexpressed in many types of cancer cells. In neurodegenerative disease research, DMPNB has been shown to protect neurons from oxidative stress and inflammation, which are common features of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In drug discovery, DMPNB has been used as a lead compound to develop more potent PARP inhibitors with improved pharmacokinetic properties.
Properties
IUPAC Name |
N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4O5/c1-15-10(7-11(18)16(2)13(15)20)14-12(19)8-4-3-5-9(6-8)17(21)22/h3-7H,1-2H3,(H,14,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSSXTRHPKUINJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=O)N(C1=O)C)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.